Cas no 1000018-40-5 (4-Methanesulfonyl-3-pyrrolidinoaniline)

• Product Name: 4-Methanesulfonyl-3-pyrrolidinoaniline
• CAS No: 1000018-40-5
• MF: C₁₁H₁₆N₂O₂S
• MW: 240.321941375732
• CID: 1067412
• PubChem ID: 26598182
• Update Time: 2025-04-20

4-Methanesulfonyl-3-pyrrolidinoaniline Chemical and Physical Properties

Names and Identifiers

• 4-Methylsulfonyl-3-(pyrrolidin-1-yl)aniline
• 3-Pyrrolidin-1-yl-4-(methylsulphonyl)aniline
• 4-Methanesulfonyl-3-pyrrolidinoaniline
• AKOS015852619
• 4-(Methanesulfonyl)-3-(pyrrolidin-1-yl)aniline
• DB-348463
• 4-methanesulfonyl-3-(pyrrolidin-1-yl)aniline
• 4-methylsulfonyl-3-pyrrolidin-1-ylaniline
• 1000018-40-5
• DTXSID90650215

• MDL： MFCD09743724
• Inchi： 1S/C11H16N2O2S/c1-16(14,15)11-5-4-9(12)8-10(11)13-6-2-3-7-13/h4-5,8H,2-3,6-7,12H2,1H3
• InChI Key： AMMYEUZBQIIWPL-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(=CC=1N1CCCC1)N)(=O)=O

Computed Properties

• Exact Mass: 240.09300
• Monoisotopic Mass: 240.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 71.8Ų

Experimental Properties

• PSA: 71.78000
• LogP: 2.99950

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines